Cas no 1805368-46-0 (3-Bromo-2-cyano-6-(difluoromethyl)-5-methoxypyridine)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805368-46-0
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4810173
• Update Time: 2023-08-18

3-Bromo-2-cyano-6-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H5BrF2N2O/c1-14-6-2-4(9)5(3-12)13-7(6)8(10)11/h2,8H,1H3
• InChI Key： NQTOXFHBCSJHJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9